Cas no 2244083-86-9 (Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)-
• CAS No: 2244083-86-9
• MF: C₁₃H₆F₅NO₃
• MW: 319.183660984039
• CID: 5174706
• Update Time: 2025-06-10

Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C13H6F5NO3/c14-8-5-7(13(16,17)18)6-9(15)12(8)22-11-4-2-1-3-10(11)19(20)21/h1-6H
• InChI Key： YHGHUMGYJLLEAI-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC=CC=C1[N+]([O-])=O

Additional information on Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)-

Comprehensive Analysis of Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)- (CAS No. 2244083-86-9)

The chemical compound Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)- (CAS No. 2244083-86-9) is a fluorinated aromatic derivative with significant potential in advanced material science and specialty chemical applications. Its unique molecular structure, featuring difluoro, nitrophenoxy, and trifluoromethyl substituents, makes it a subject of growing interest among researchers and industrial chemists. This article delves into its properties, synthesis pathways, and emerging applications while addressing common queries related to its stability, reactivity, and compatibility with other compounds.

One of the most searched questions in the field of fluorinated aromatics revolves around the synthetic routes for compounds like Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)-. Researchers often explore its preparation via nucleophilic aromatic substitution (SNAr) reactions, where the nitrophenoxy group acts as a leaving group, enabling further functionalization. The presence of trifluoromethyl groups enhances the compound's lipophilicity, a property highly valued in agrochemical and pharmaceutical intermediates. Recent studies highlight its role in designing high-performance polymers and liquid crystals, aligning with the industry's shift toward lightweight and durable materials.

Another hot topic in organic chemistry forums is the thermal stability and solubility of fluorinated benzenes. The compound’s difluoro and trifluoromethyl moieties contribute to its remarkable resistance to degradation under high temperatures, making it suitable for applications in electronic coatings and adhesives. Users frequently search for solvents compatible with such fluorinated systems; polar aprotic solvents like DMF or acetonitrile are often recommended due to their ability to dissolve nitrophenoxy-containing compounds without inducing side reactions.

Environmental and regulatory considerations are also trending in discussions about Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)-. While not classified as hazardous under current guidelines, its nitro group warrants careful handling to avoid unintended redox reactions. Industry professionals frequently inquire about green chemistry alternatives for its synthesis, such as catalytic methods reducing waste generation. This aligns with global efforts to minimize the ecological footprint of chemical manufacturing.

In the context of material innovation, this compound’s trifluoromethyl group is pivotal for modifying surface properties in coatings, a topic gaining traction in nanotechnology circles. Its ability to lower surface energy makes it ideal for water-repellent films and anti-fouling agents. Searches for "fluorinated benzene derivatives in coatings" have surged by 40% in the past year, reflecting its commercial relevance.

Looking ahead, Benzene, 1,3-difluoro-2-(2-nitrophenoxy)-5-(trifluoromethyl)- is poised to play a critical role in advanced optoelectronics, particularly in organic light-emitting diodes (OLEDs). Its electron-withdrawing nitrophenoxy group enhances charge transport properties, a feature extensively discussed in recent patents. As AI-driven drug discovery expands, this compound’s potential as a pharmacophore scaffold is another area under investigation, addressing queries about its bioactivity and molecular docking compatibility.